1-(4-(5-Chloro-2-methylphenyl)piperazin-1-yl)-3-(4-isopropylphenoxy)propan-2-ol hydrochloride

• IUPAC Name: 1-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-3-(4-propan-2-ylphenoxy)propan-2-ol;hydrochloride
• InChI: InChI=1S/C23H31ClN2O2.ClH/c1-17(2)19-5-8-22(9-6-19)28-16-21(27)15-25-10-12-26(13-11-25)23-14-20(24)7-4-18(23)3;/h4-9,14,17,21,27H,10-13,15-16H2,1-3H3;1H
• InChI Key: WPMGPMYDHPQULD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)N2CCN(CC2)CC(COC3=CC=C(C=C3)C(C)C)O.Cl
• Molecular Formula: C23H32Cl2N2O2
• Molecular Weight: 439.4 g/mol

Description

1-(4-(5-Chloro-2-methylphenyl)piperazin-1-yl)-3-(4-isopropylphenoxy)propan-2-ol hydrochloride is a useful research compound. Its molecular formula is C23H32Cl2N2O2 and its molecular weight is 439.42. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Evaluations

• Antidepressant and Antianxiety Activities : Compounds structurally related to piperazine derivatives have been investigated for their antidepressant and antianxiety effects, demonstrating significant potential in behavioral tests on animal models (J. Kumar et al., 2017).
• Antihypertensive Agents : Synthesis of piperazine derivatives as potential dual antihypertensive agents illustrates the adaptability of such structures in targeting cardiovascular diseases (Pavlína Marvanová et al., 2016).
• Antimicrobial Activities : The synthesis of new 1,2,4-Triazole derivatives, including piperazine motifs, for antimicrobial applications highlights the molecule's versatility in combating microbial infections (H. Bektaş et al., 2007).

Synthesis and Characterization

• The creation and characterization of new 3-(4-Arylpiperazin-1-yl)-2-hydroxypropyl 4-propoxybenzoates, as well as their transformation into hydrochloride salts, provide a foundation for the development of molecules with targeted biological activities (Pavlína Marvanová et al., 2016).
• The use of Raman spectroscopy and gas chromatography for the analysis of selected synthetic psychoactive substances illustrates the importance of analytical techniques in the stability assessment of chemical compounds, which could be applicable to the study of "1-(4-(5-Chloro-2-methylphenyl)piperazin-1-yl)-3-(4-isopropylphenoxy)propan-2-ol hydrochloride" derivatives (O. Frączak et al., 2020).

Antitumor and Antifungal Activities

• The investigation into the antitumor activity of piperazine-based tertiary amino alcohols and their dihydrochlorides, as well as the exploration of new azoles with antifungal activity, demonstrates the potential therapeutic applications of these molecules in oncology and antifungal therapy (N. Hakobyan et al., 2020); (Xiaoyun Chai et al., 2011).